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Introduction

This document provides a detailed protocol for the standardization of a potassium
permanganate (KMnOa) solution using a primary standard solution of ammonium iron(ll) sulfate
hexahydrate (Fe(NHa4)2(S0Oa4)2:6H20), also known as Mohr's salt. This redox titration is a
fundamental analytical procedure used to accurately determine the concentration of potassium
permanganate solutions, which are strong oxidizing agents widely employed in chemical
analysis. Due to its tendency to decompose in the presence of light and organic matter,
potassium permanganate is not a primary standard and requires standardization.[1][2][3]
Ammonium iron(ll) sulfate is an excellent primary standard because it is stable and available in
a highly pure form.[4]

The reaction is carried out in an acidic medium, typically with sulfuric acid, to ensure the
complete reduction of the permanganate ion (MnOa4~) to manganese(ll) ions (Mn2*).[4][5] The
endpoint of the titration is self-indicating; the intensely purple permanganate solution turns
colorless upon reaction with the iron(ll) ions. The first persistent pale pink color in the solution,
due to a slight excess of unreacted permanganate, signals the endpoint.[4][6]

The balanced net ionic equation for the reaction is: MNOa~ + 5Fe2* + 8H* — Mn2?* + 5Fe3* +
4H20[4][5][7]
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Data Presentation

The following tables summarize the typical quantitative data associated with this

standardization procedure.

Table 1: Reagent and Solution Properties

Reagent/Solution

Typical

Molar Mass ( g/mol

Concentration

Typical
Concentration

(Normality) (Molarity)
Potassium
Permanganate 158.034 ~0.1N ~0.02M
(KMnO4)
Ammonium Iron(lIl)
392.14 0.1N 0.1 M
Sulfate Hexahydrate
Table 2: Sample Titration Data
Volume of 0.1 Volume of
N Initial Burette Final Burette KMnOa

Titration Run

(NH4)2Fe(SO4)2 Reading (mL) Reading (mL) Solution Used
Solution (mL) (mL)

1 (Rough) 25.00 0.00 24.80 24.80

2 25.00 0.20 24.70 24.50

3 25.00 0.50 25.00 24.50

Average 24.50

Experimental Protocols

3.1. Preparation of 0.1 N Ammonium Iron(ll) Sulfate Solution (Primary Standard)

o Accurately weigh approximately 9.8 g of analytical grade ammonium iron(ll) sulfate

hexahydrate onto a watch glass.
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o Carefully transfer the weighed solid into a 250 mL beaker.

o Add approximately 50 mL of distilled water and 10 mL of dilute sulfuric acid to the beaker.
The acid is added to prevent the hydrolysis of the iron(ll) salt and to inhibit its oxidation by
air.[4][5]

 Stir gently with a glass rod until the solid is completely dissolved.
o Quantitatively transfer the solution into a 250 mL volumetric flask.

e Rinse the beaker with small portions of distilled water and add the rinsings to the volumetric
flask.

o Carefully add distilled water to the volumetric flask until the bottom of the meniscus reaches
the calibration mark.

o Stopper the flask and invert it several times to ensure the solution is homogeneous.
3.2. Preparation of Approximately 0.1 N Potassium Permanganate Solution

e Weigh out approximately 0.8 g of potassium permanganate.[8]

o Transfer the crystals into a clean 250 mL beaker.

o Add about 200 mL of distilled water and stir to dissolve. Heating the solution on a steam bath
can aid dissolution.[9]

o Cover the beaker with a watch glass and allow the solution to stand for at least 24 hours to
allow for the oxidation of any organic matter present in the water.[1][9]

» After standing, carefully filter the solution through a sintered glass funnel or glass wool to
remove any manganese dioxide (MnOz) precipitate.[1] Do not use filter paper as it will react
with the permanganate.[1]

» Store the filtered solution in a clean, dark glass bottle to prevent decomposition.[1]

3.3. Titration Procedure
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e Rinse a burette with a small amount of the prepared potassium permanganate solution and
then fill it, ensuring the tip is free of air bubbles.

e Record the initial burette reading to two decimal places. Note that due to the intense color of
the permanganate solution, readings are often taken from the top of the meniscus.[4][7]

o Pipette 25.00 mL of the standard 0.1 N ammonium iron(ll) sulfate solution into a clean 250
mL conical flask.

e Add approximately 10 mL of dilute sulfuric acid to the conical flask to ensure the reaction
medium is acidic.[4][5]

» Place the conical flask on a white tile to easily observe the color change at the endpoint.[4]

» Begin adding the potassium permanganate solution from the burette to the conical flask
while constantly swirling the flask. The purple color of the permanganate will disappear as it
reacts with the iron(ll) ions.[2]

» Continue the titration, adding the permanganate solution dropwise as the endpoint is
approached.

e The endpoint is reached when the first persistent pale pink color remains in the solution for
about 30 seconds after swirling.[4][6]

e Record the final burette reading.

» Repeat the titration at least two more times to obtain concordant results (titers agreeing
within 0.1 mL).[4]

3.4. Calculation of the Normality of the Potassium Permanganate Solution

The normality of the potassium permanganate solution can be calculated using the following

formula:
N1Vi = N2V2

Where:
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N1 = Normality of the potassium permanganate solution

V1 = Volume of the potassium permanganate solution used (average of concordant titers)

N2 = Normality of the ammonium iron(ll) sulfate solution

V2 = Volume of the ammonium iron(ll) sulfate solution used

Mandatory Visualizations
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Caption: Experimental workflow for the standardization of potassium permanganate.
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Reduction Half-Reaction

5e~ (electrons gained)

Oxidation Half-Reaction

Fe2* (Iron(ll)) MnOa- (Permanganate)

Overall Redox Reaction
MnOa~ + 5Fe?* + 8H* — Mn2* + 5Fe3* + 4H20

Fe3* (Iron(ll1)) e~ (electron lost) Mn2* (Manganese(ll))
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Standardization of
Potassium Permanganate with Ammonium Iron(ll) Sulfate]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b8716397#standardization-of-
potassium-permanganate-with-ammoniume-iron-ii-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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